N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
VU0255035 is a highly selective muscarinic M1 antagonist (Ki = 14.87 nM). VU0255035 targets the M1 orthosteric site with greater than 75-fold selectivity over the other receptor subtypes.
Brand Name:
Vulcanchem
CAS No.:
1135243-19-4
VCID:
VC0546934
InChI:
InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2
SMILES:
C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
Molecular Formula:
C18H20N6O3S2
Molecular Weight:
432.5 g/mol
N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
CAS No.: 1135243-19-4
Inhibitors
VCID: VC0546934
Molecular Formula: C18H20N6O3S2
Molecular Weight: 432.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1135243-19-4 |
---|---|
Product Name | N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide |
Molecular Formula | C18H20N6O3S2 |
Molecular Weight | 432.5 g/mol |
IUPAC Name | N-[3-oxo-3-(4-pyridin-4-ylpiperazin-1-yl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide |
Standard InChI | InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2 |
Standard InChIKey | WXDHQWPQLKGANZ-UHFFFAOYSA-N |
SMILES | C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43 |
Canonical SMILES | C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43 |
Appearance | Light yellow to yellow solid powder |
Description | VU0255035 is a highly selective muscarinic M1 antagonist (Ki = 14.87 nM). VU0255035 targets the M1 orthosteric site with greater than 75-fold selectivity over the other receptor subtypes. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ML012 N-(3-oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo(c)(1,2,5)thiadiazole-4-sulfonamide VU 0255035 VU-0255035 VU0255035 |
Reference | 1: Miller SL, Aroniadou-Anderjaska V, Pidoplichko VI, Figueiredo TH, Apland JP, Krishnan JK, Braga MF. The M1 Muscarinic Receptor Antagonist VU0255035 Delays the Development of Status Epilepticus after Organophosphate Exposure and Prevents Hyperexcitability in the Basolateral Amygdala. J Pharmacol Exp Ther. 2017 Jan;360(1):23-32. Epub 2016 Oct 31. PubMed PMID: 27799295; PubMed Central PMCID: PMC5193080. |
PubChem Compound | 24768606 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume